Cas no 374567-94-9 (Carbamic acid, 4-morpholinyl-, 4-chlorophenyl ester)

• Product Name: Carbamic acid, 4-morpholinyl-, 4-chlorophenyl ester
• CAS No: 374567-94-9
• MF: C₁₁H₁₃ClN₂O₃
• MW: 256.685521841049
• CID: 3953346
• PubChem ID: 9856441
• Update Time: 2025-06-23

Carbamic acid, 4-morpholinyl-, 4-chlorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, 4-morpholinyl-, 4-chlorophenyl ester
• Carbamic acid, 4-morpholinyl-, 4-chlorophenyl ester (9CI)
• Hi 76-0079
• CJKVBAQMCNYASH-UHFFFAOYSA-N
• BDBM50142723
• Morpholin-4-yl-carbamic acid 4-chloro-phenyl ester
• 4-Chlorophenyl morpholinocarbamate
• CS-0781988
• SCHEMBL7550336
• 374567-94-9
• HY-153523
• CHEMBL291207
• G65030

• Inchi： 1S/C11H13ClN2O3/c12-9-1-3-10(4-2-9)17-11(15)13-14-5-7-16-8-6-14/h1-4H,5-8H2,(H,13,15)
• InChI Key： CJKVBAQMCNYASH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC(NN1CCOCC1)=O

Computed Properties

• Exact Mass: 256.0614700g/mol
• Monoisotopic Mass: 256.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.8Ų

Additional information on Carbamic acid, 4-morpholinyl-, 4-chlorophenyl ester

Recent Advances in the Study of Carbamic Acid, 4-morpholinyl-, 4-chlorophenyl ester (CAS: 374567-94-9)

Carbamic acid, 4-morpholinyl-, 4-chlorophenyl ester (CAS: 374567-94-9) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a modulator of biological pathways. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.

A study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic pathways for Carbamic acid, 4-morpholinyl-, 4-chlorophenyl ester, highlighting its efficient production through a novel catalytic process. The researchers employed a palladium-catalyzed coupling reaction, which yielded the compound with high purity and scalability. This advancement addresses previous challenges in large-scale synthesis, making it more accessible for further pharmacological studies.

In terms of biological activity, recent research has identified Carbamic acid, 4-morpholinyl-, 4-chlorophenyl ester as a potent inhibitor of specific enzymatic targets. A 2023 study in Bioorganic & Medicinal Chemistry demonstrated its efficacy in blocking the activity of serine hydrolases, a class of enzymes implicated in inflammatory and neurodegenerative diseases. The compound exhibited a high binding affinity and selectivity, suggesting its potential as a lead compound for developing new therapeutics.

Further investigations have explored the compound's pharmacokinetic properties. A preclinical study published in European Journal of Pharmaceutical Sciences (2024) evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated favorable oral bioavailability and metabolic stability, supporting its candidacy for further development. However, the study also noted the need for optimization to reduce potential off-target effects.

The therapeutic potential of Carbamic acid, 4-morpholinyl-, 4-chlorophenyl ester has been explored in various disease models. For instance, a 2024 study in ACS Chemical Neuroscience reported its neuroprotective effects in a rodent model of Parkinson's disease. The compound attenuated dopaminergic neuron loss and improved motor function, likely through its modulation of oxidative stress pathways. These findings underscore its promise as a therapeutic agent for neurodegenerative disorders.

Despite these promising results, challenges remain in the clinical translation of Carbamic acid, 4-morpholinyl-, 4-chlorophenyl ester. Issues such as formulation stability, long-term toxicity, and precise mechanism of action require further investigation. Collaborative efforts between academic and industrial researchers are essential to address these gaps and advance the compound toward clinical trials.

In conclusion, Carbamic acid, 4-morpholinyl-, 4-chlorophenyl ester (CAS: 374567-94-9) represents a compelling area of research in chemical biology and drug development. Recent studies have elucidated its synthesis, biological activity, and therapeutic potential, paving the way for future applications. Continued research will be crucial to fully realize its benefits and overcome existing challenges.